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Compound of Interest

Compound Name: 2-Chlorocyclopentanone

Cat. No.: B1584037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Chlorocyclopentanone
(CAS No. 694-28-0), a versatile chemical intermediate. It covers its chemical and physical

properties, synthesis, reactivity, applications, and safety protocols, tailored for professionals in

research and development.

Core Chemical Identity
2-Chlorocyclopentanone, with the chemical formula C₅H₇ClO, is a cyclic ketone featuring a

chlorine atom at the alpha-position to the carbonyl group.[1] This structure makes it a valuable

reagent in organic synthesis, particularly for creating more complex molecular architectures.[1]

[2] Due to its chiral center at the second carbon, it can exist as (R) and (S) enantiomers or as a

racemic mixture.[2]

Physicochemical and Spectroscopic Data
The fundamental physical and chemical properties of 2-Chlorocyclopentanone are

summarized below. This data is essential for its handling, storage, and application in

experimental settings.

Table 1: Physicochemical Properties of 2-Chlorocyclopentanone
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Property Value Reference

CAS Number 694-28-0 [2][3]

Molecular Formula C₅H₇ClO [3][4]

Molecular Weight 118.56 g/mol [2][5][6]

Appearance
White to yellow to green clear

liquid
[7]

Density 1.185 g/mL at 25 °C

Boiling Point 72-74 °C at 12 mmHg [8]

Flash Point 77 °C (170.6 °F) - closed cup [6]

Solubility Soluble in water [1]

Refractive Index (n20/D) 1.474

Spectroscopic data is critical for the identification and characterization of 2-
Chlorocyclopentanone. Various spectroscopic resources are available for this compound.

Table 2: Available Spectroscopic Data

Technique Availability

¹H NMR Available[3][9]

¹³C NMR Available[9][10]

FTIR Available[3][9]

Raman Spectroscopy Available[3][9]

Mass Spectrometry (GC-MS) Available[9][11]

Studies involving NMR and IR spectroscopy have also been used to analyze the

conformational isomerism of 2-chlorocyclopentanone, specifically the equilibrium between its

pseudo-equatorial and pseudo-axial conformers.[12][13]
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Synthesis and Experimental Protocols
The primary synthetic route to 2-Chlorocyclopentanone involves the direct chlorination of

cyclopentanone.[2]

Experimental Protocol: Synthesis of 2-
Chlorocyclopentanone[16]
This protocol details the synthesis via the chlorination of cyclopentanone.

Materials:

Cyclopentanone (500 g)

Calcium carbonate (290 g)

40% Calcium chloride solution (290 g)

Water (320 ml)

Gaseous chlorine

Ether

Anhydrous calcium chloride

Procedure:

A mixture of cyclopentanone, calcium carbonate, water, and the calcium chloride solution is

prepared in a reaction vessel.

The mixture is stirred vigorously while a rapid stream of gaseous chlorine is passed through

it.

The reaction temperature is maintained at 40°C, using occasional cooling as needed.

Chlorination is continued until the calcium carbonate has completely dissolved.
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The reaction mixture is then cooled in an ice bath, causing calcium chloride hexahydrate to

precipitate.

The precipitate is removed by filtration.

The filtrate is extracted with ether.

The ether extract is dried over anhydrous calcium chloride.

The ether is removed via distillation.

The crude product is purified by repeated vacuum fractionation through a Widmer column to

yield 2-chlorocyclopentanone.
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Synthesis workflow for 2-Chlorocyclopentanone.
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Chemical Reactivity and Applications
The presence of both a carbonyl group and an alpha-chloro substituent makes 2-
Chlorocyclopentanone a versatile building block in organic synthesis.[1]

Nucleophilic Substitution
A key reaction is the nucleophilic substitution at the α-carbon, where the chlorine atom is

displaced.[2] This reaction is highly regioselective due to the polarization of the C-Cl bond and

the activating effect of the adjacent carbonyl group.[2] This allows for the introduction of a wide

variety of functional groups, making it a cornerstone for synthesizing substituted

cyclopentanone derivatives.[2]

Starting Materials

2-Chlorocyclopentanone

Nucleophilic
Substitution

Nucleophile (Nu-) α-Substituted
Cyclopentanone Derivative

Chloride Ion (Cl-)

Click to download full resolution via product page

General workflow for nucleophilic substitution.

Applications in Drug Discovery and Agrochemicals
2-Chlorocyclopentanone serves as a key intermediate in the synthesis of pharmaceuticals

and agrochemicals.[1][14] Its structure is a scaffold for building cyclopentane-based ring

systems found in various biologically active molecules.[14] The reactivity of the chloro-ketone

moiety allows for the construction of complex targets, including agents with central nervous

system activity.[14] The use of chlorinated compounds is a significant strategy in drug

discovery, with many FDA-approved drugs containing chlorine atoms.[15][16]
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Applications of 2-Chlorocyclopentanone in chemical synthesis.

Safety and Handling
2-Chlorocyclopentanone is classified as a hazardous substance and requires careful

handling.[3][17]

Table 3: GHS Hazard and Precautionary Information
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Category Code Description

Hazard Class Skin Irrit. 2 Causes skin irritation[3]

Eye Irrit. 2 Causes serious eye irritation[3]

STOT SE 3
May cause respiratory

irritation[3]

Flammable liquids Cat. 4 Combustible liquid[17]

Hazard Statements H315 Causes skin irritation[3]

H319 Causes serious eye irritation[3]

H335
May cause respiratory

irritation[3]

H227 Combustible liquid[7]

Precautionary Statements P210

Keep away from

heat/sparks/open flames/hot

surfaces. No smoking.[7]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[17]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]
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P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[3]

Handling and Storage:

Handle only in a well-ventilated area or within a closed system.[17]

Avoid contact with skin and eyes.[17]

Store in a dry, cool, and well-ventilated place, keeping the container tightly closed.[17][18]

Keep refrigerated.[18][19]

Keep away from heat, sparks, open flames, and other ignition sources.[17]

Incompatible Materials: Strong oxidizing agents, strong bases, and reducing agents.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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